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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434 Get Quote

Disclaimer: Specific safety and toxicological data for 1-Undecanol-d23 are not readily

available. This guide utilizes data from its non-deuterated analogue, 1-Undecanol, as a close

proxy. The isotopic substitution of hydrogen with deuterium is not expected to significantly alter

the immediate chemical hazards of the molecule. However, differences in metabolic pathways

and reaction rates may exist. All handling and safety procedures should be conducted with this

in mind, adhering to the principles of prudent laboratory practice.

Hazard Identification and Classification
1-Undecanol is classified as a substance that can cause skin and serious eye irritation. It is

also recognized as being toxic to aquatic life with long-lasting effects.[1][2]

GHS Hazard Classification
Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Hazardous to the Aquatic Environment, Acute 2

Hazardous to the Aquatic Environment, Long-

Term
2

GHS Label Elements
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Pictograms:

alt text

alt text

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[3]

H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:
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Code Statement

P264 Wash skin thoroughly after handling.

P273 Avoid release to the environment.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.[3]

P391 Collect spillage.[1]

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₁D₂₃HO

Molecular Weight 195.45 g/mol (for 1-Undecanol-d23)

Appearance Colorless liquid

Odor Mild, citrus-like, fatty

Melting Point 11 - 19 °C (51.8 - 66.2 °F)[5][6]

Boiling Point 243 °C (469.4 °F) at 760 mmHg[5][6]

Flash Point > 82 °C (> 179.6 °F)[6][7]

Density 0.83 g/mL at 25 °C[5]

Solubility in Water Insoluble[5][6]

Solubility in Solvents Soluble in ethanol and ether[7][8]

Vapor Pressure 0.00297 mmHg at 25 °C[8]

log Kow 4.72[8]

Toxicological Information
1-Undecanol is considered to be moderately toxic by ingestion.[7] It can cause irritation to the

skin, eyes, and lungs.[5]

Route Species Value

Oral Rat LD50 = 3000 mg/kg[1][3][8]

Dermal Rabbit LD50 > 5 g/kg[9]

Inhalation Rat LC50 > 700 mg/m³ (6 h)[9]

Experimental Protocols
Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling 1-Undecanol-d23. The following PPE

is recommended:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a lab coat.

Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before

each use.

Respiratory Protection: Not typically required if handled in a well-ventilated area or a

chemical fume hood. If vapors or mists are generated, use a NIOSH-approved respirator

with an organic vapor cartridge.

Handling and Storage
Handling:

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood.[10]

Avoid contact with skin, eyes, and clothing.[10]

Prevent inhalation of vapors or mists.

Keep containers tightly closed when not in use.[10]

Wash hands thoroughly with soap and water after handling.[10]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[5]

The recommended storage temperature is between 2-8°C.[10]
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Store in a tightly sealed, properly labeled container.

Spill Management
Immediate Actions:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in section 4.1.

Containment and Cleanup:

For small spills, absorb the liquid with an inert, non-combustible material (e.g., sand,

vermiculite).[10]

Place the absorbed material into a suitable, sealed container for disposal.

Do not allow the spilled material to enter drains or waterways.

Decontamination:

Wipe down the spill area with an appropriate cleaning agent.

Dispose of all contaminated materials as hazardous waste.

Disposal
1-Undecanol-d23 and any contaminated materials should be treated as hazardous waste.[2]

Do not dispose of down the drain.[2]

Collect waste in a dedicated, leak-proof, and clearly labeled container.[2]

Arrange for disposal through a certified hazardous waste disposal service, following all local,

state, and federal regulations.[2]

Visualized Workflow for Safe Handling
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Start: Receive 1-Undecanol-d23

1. Verify Integrity & Labeling

End: Final Disposal

2. Store in Cool, Dry, Ventilated Area (2-8°C)
Away from Incompatibles

3. Pre-Use Preparation:
- Conduct Risk Assessment

- Don PPE (Goggles, Gloves, Lab Coat)

4. Handling in Fume Hood:
- Dispense Carefully
- Avoid Vapors/Mists

- Keep Container Closed

5. Post-Handling:
- Decontaminate Work Area
- Wash Hands Thoroughly

Spill Occurs

Return to Storage

6. Waste Collection:
- Segregate as Hazardous Waste
- Use Labeled, Sealed Container

Spill Response:
- Evacuate & Ventilate

- Wear PPE
- Absorb with Inert Material

- Collect for Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Undecanol-d23 from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1474434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1474434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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